ethyl S-(4,5-diphenyloxazol-2-yl)-mercaptoacetate

• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: ethyl 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]acetate
• InChI: InChI=1S/C19H17NO3S/c1-2-22-16(21)13-24-19-20-17(14-9-5-3-6-10-14)18(23-19)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3
• InChI Key: LPFNYZLGCZCARW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC(=C(O1)C2=CC=CC=C2)C3=CC=CC=C3

Description

Ethyl S-(4,5-diphenyloxazol-2-yl)-mercaptoacetate is a useful research compound. Its molecular formula is C19H17NO3S and its molecular weight is 339.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a three-necked, 500 ml flask provided with reflux condenser and mechanical stirrer, 25.3 g 4,5-diphenyl-4-oxazolin-2-thione, 27.6 g anhydrous potassium carbonate, 14.5 ml ethyl bromoacetate and 200 ml absolute ethanol were refluxed for 5 hours with vigorous stirring. The mixture was cooled to room temperature, filtered and washed with absolute ethanol on the filter. The filtrate was evaporated to dryness in vacuo and the residue was suspended in 150 ml ether and 150 ml water. The ethereal phase was separated, dried on anhydrous sodium sulphate, filtered and evaporated to dryness in vacuo to give 23 g ethyl S-(4,5-diphenyloxazol-2-yl)-mercaptoacetate as an oil which was recrystallized from an anhydrous ether-petroleum ether mixture: m.p. 53°-55° C; yield = 67.9%.